Cas no 926198-86-9 (3-Methyl-4-(phenylsulfonyl)aminobenzoic acid)

• Product Name: 3-Methyl-4-(phenylsulfonyl)aminobenzoic acid
• CAS No: 926198-86-9
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• MDL: MFCD09044423
• CID: 4719960
• PubChem ID: 16772113
• Update Time: 2025-10-18

3-Methyl-4-(phenylsulfonyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-4-[(PHENYLSULFONYL)AMINO]BENZOIC ACID
• 4-benzenesulfonamido-3-methylbenzoic acid
• benzoic acid, 3-methyl-4-[(phenylsulfonyl)amino]-
• Z227911126
• 3-METHYL-4-[(PHENYLSULFONYL)AMINO]BENZOICACID
• 4-(benzenesulfonamido)-3-methylbenzoic acid
• ALBB-029625
• LS-10528
• CS-0280580
• 926198-86-9
• SCHEMBL5326622
• AKOS000128680
• E74101
• 3-Methyl-4-(phenylsulfonamido)benzoic acid
• MFCD09044423
• 3-Methyl-4-(phenylsulfonyl)aminobenzoic acid

• MDL： MFCD09044423
• Inchi： 1S/C14H13NO4S/c1-10-9-11(14(16)17)7-8-13(10)15-20(18,19)12-5-3-2-4-6-12/h2-9,15H,1H3,(H,16,17)
• InChI Key： KAWYUTYWPFNXQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC(C(=O)O)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 291.05652907g/mol
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.8

Additional information on 3-Methyl-4-(phenylsulfonyl)aminobenzoic acid

Introduction to 3-Methyl-4-(phenylsulfonyl)aminobenzoic Acid (CAS No. 926198-86-9) and Its Emerging Applications in Chemical and Pharmaceutical Research

3-Methyl-4-(phenylsulfonyl)aminobenzoic acid, identified by the chemical identifier CAS No. 926198-86-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound, characterized by its unique structural motif—a benzoic acid derivative substituted with a methyl group at the third position and a phenylsulfonyl group at the fourth position—has demonstrated promising properties that make it a valuable candidate for further investigation and development.

The molecular structure of 3-Methyl-4-(phenylsulfonyl)aminobenzoic acid consists of a benzene ring with an amino group and a carboxylic acid group, further modified by the aforementioned substituents. This arrangement imparts distinct physicochemical properties, including solubility characteristics, metabolic stability, and potential interactions with biological targets. The presence of both electron-donating (methyl) and electron-withdrawing (phenylsulfonyl) groups enhances its versatility, making it suitable for diverse applications in drug discovery and material science.

In recent years, the pharmaceutical industry has seen a surge in the exploration of benzoic acid derivatives due to their broad spectrum of biological activities. 3-Methyl-4-(phenylsulfonyl)aminobenzoic acid has been studied for its potential as an intermediate in the synthesis of novel therapeutic agents. Its ability to serve as a scaffold for structural modifications has led to the development of compounds with enhanced efficacy and reduced side effects in preclinical models. Notably, researchers have investigated its role in modulating inflammatory pathways, which are central to numerous chronic diseases such as arthritis, cancer, and neurodegenerative disorders.

One of the most compelling aspects of 3-Methyl-4-(phenylsulfonyl)aminobenzoic acid is its interaction with enzymes and receptors involved in cellular signaling. Preliminary studies have suggested that this compound may inhibit specific enzymes implicated in disease progression, thereby offering a potential therapeutic intervention. For instance, its phenylsulfonyl moiety has been observed to exhibit inhibitory activity against certain proteases, which are critical players in processes like apoptosis and cell proliferation. This finding aligns with the growing interest in small-molecule inhibitors as tools for precision medicine.

The chemical synthesis of 3-Methyl-4-(phenylsulfonyl)aminobenzoic acid presents both challenges and opportunities for chemists. The synthesis typically involves multi-step reactions, including sulfonylation, methylation, and functional group transformations, each requiring careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and commercial applications. Additionally, green chemistry principles have been increasingly applied to these synthetic routes, reducing environmental impact while maintaining efficiency.

Beyond its pharmaceutical applications, 3-Methyl-4-(phenylsulfonyl)aminobenzoic acid has shown promise in material science research. Its unique structural features make it a candidate for developing advanced materials with tailored properties. For example, it has been explored as a precursor for liquid crystals or as an additive to improve the performance of polymer materials. The ability to fine-tune its physical properties through structural modifications opens up avenues for innovation in various industrial sectors.

The biological activity of 3-Methyl-4-(phenylsulfonyl)aminobenzoic acid has also been linked to its potential role as an antioxidant and anti-inflammatory agent. Oxidative stress and inflammation are key pathological mechanisms underlying many diseases, making compounds that can modulate these processes highly desirable. Experimental data suggests that this compound may scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine production, thereby protecting against cellular damage caused by oxidative stress.

In conclusion,3-Methyl-4-(phenylsulfonyl)aminobenzoic acid (CAS No. 926198-86-9) represents a fascinating compound with diverse applications across multiple scientific domains. Its unique chemical structure combined with promising biological activities positions it as a valuable asset in ongoing research efforts aimed at developing new therapeutics and advanced materials. As scientific understanding continues to evolve,3-Methyl-4-(phenylsulfonyl)aminobenzoic acid is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and materials science.